N-(4-chlorobenzyl)-3-((dimethylamino)methyl)-1,4-thiazepane-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a derivative of thiazepane, which is a seven-membered heterocyclic compound containing nitrogen and sulfur. The compound also contains a carboxamide group, a dimethylamino group, and a chlorobenzyl group .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the heterocyclic thiazepane ring, the carboxamide group, and the chlorobenzyl and dimethylamino groups would all contribute to its overall structure .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound are determined by its molecular structure. These might include its melting point, boiling point, solubility, density, and reactivity .Scientific Research Applications
Antitumor Applications
Research into acridine and benzo[b][1,6]naphthyridine derivatives, which share functional groups or structural motifs with "N-(4-chlorobenzyl)-3-((dimethylamino)methyl)-1,4-thiazepane-4-carboxamide," has shown potential antitumor properties. These studies reveal the importance of substituent groups and their positions on the molecules for determining the compounds' physicochemical properties and antitumor activity. Notably, certain derivatives have demonstrated significant in vitro and in vivo antileukemic activity and selectivity toward human colon carcinoma lines, highlighting their potential as antitumor agents (Rewcastle et al., 1986); (Deady et al., 2003).
Synthetic Methodologies
The development of efficient synthetic methodologies for N-methoxy-N-methylamides from carboxylic acids, as investigated by Kim et al. (2003), could provide a foundational approach for synthesizing compounds like "this compound." These methods, which involve reactions at room temperature in excellent yields, could be crucial for the synthesis and study of similar complex molecules (Kim et al., 2003).
Herbicidal Activity
Investigations into dimethylpropynylbenzamides, which share structural features with the compound , have explored their utility as herbicides. These studies reveal that certain benzamides are active against annual and perennial grasses, suggesting potential agricultural applications for similar compounds (Viste et al., 1970).
Mechanism of Action
Future Directions
properties
IUPAC Name |
N-[(4-chlorophenyl)methyl]-3-[(dimethylamino)methyl]-1,4-thiazepane-4-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24ClN3OS/c1-19(2)11-15-12-22-9-3-8-20(15)16(21)18-10-13-4-6-14(17)7-5-13/h4-7,15H,3,8-12H2,1-2H3,(H,18,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LFYVVHCHSDCEFY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CC1CSCCCN1C(=O)NCC2=CC=C(C=C2)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H24ClN3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.